methyl 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoate hydrochloride

• IUPAC Name: methyl 5-chloro-2-(1,2,4-triazol-1-yl)benzoate;hydrochloride
• InChI: InChI=1S/C10H8ClN3O2.ClH/c1-16-10(15)8-4-7(11)2-3-9(8)14-6-12-5-13-14;/h2-6H,1H3;1H
• InChI Key: BECMCMBYFHUHQT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)Cl)N2C=NC=N2.Cl
• Molecular Formula: C10H9Cl2N3O2
• Molecular Weight: 274.10 g/mol

Description

1,2,4-Triazole derivatives are a class of heterocyclic compounds. They contain a five-membered ring with three nitrogen atoms and two carbon atoms. They are known for their diverse biological activities and are used in the development of various pharmaceuticals.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of hydrazines with formamide under microwave irradiation. Another method involves an electrochemical multicomponent reaction of aryl hydrazines, paraformaldehyde, NH4OAc, and alcohols.

Molecular Structure Analysis

1,2,4-Triazole derivatives have a five-membered ring with three nitrogen atoms and two carbon atoms. The exact structure of “methyl 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoate hydrochloride” would depend on the specific arrangement of these atoms.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can undergo various chemical reactions. For example, they can participate in N-C and N-N bond-forming oxidative coupling reactions. They can also undergo addition-oxidative cyclization with 2-aminopyridines or amidines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “methyl 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoate hydrochloride” would depend on its specific structure. In general, 1,2,4-triazole derivatives have the ability to form hydrogen bonds with different targets, which can improve their pharmacokinetics, pharmacological, and toxicological properties.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on their specific structure and the target they interact with. Some 1,2,4-triazole derivatives have shown promising anticancer activity by inhibiting the proliferation of cancer cells.

Future Directions

1,2,4-Triazole derivatives are a promising class of compounds in medicinal chemistry due to their diverse biological activities. Future research could focus on designing and synthesizing new 1,2,4-triazole derivatives with improved pharmacological properties.